(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine

• IUPAC Name: (9aS)-2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
• InChI: InChI=1S/C8H16N2/c1-3-8-7-9-4-2-6-10(8)5-1/h8-9H,1-7H2/t8-/m0/s1
• InChI Key: QBNOLQLKVNGFCG-QMMMGPOBSA-N
• Canonical SMILES: C1CC2CNCCCN2C1
• Isomeric SMILES: C1C[C@H]2CNCCCN2C1
• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol

Description

“(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” is a chemical compound with the molecular formula C8H16N2. It has a molecular weight of 140.23 g/mol. The IUPAC name for this compound is (9aS)-2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine.

Molecular Structure Analysis

The compound has a complex structure that includes a five-membered ring and a seven-membered ring. It contains a total of 30 bonds, including 12 non-hydrogen bonds. The compound also contains one secondary aliphatic amine and one tertiary aliphatic amine.

Physical And Chemical Properties Analysis

“(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” has a molecular weight of 140.23 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has a rotatable bond count of 0. The exact mass and monoisotopic mass of the compound are 140.131348519 g/mol. The topological polar surface area of the compound is 15.3 Ų.

Scientific Research Applications

Synthesis and Chemical Properties

• Diversity-Oriented Synthesis

  An efficient approach for synthesizing annulated 9H-benzo[b]pyrrolo[1,2-g][1,2,3]triazolo[1,5-d][1,4]diazepines has been developed. This method uses a Sc(OTf)3-catalyzed tandem C-2 functionalization-intramolecular azide-alkyne 1,3-dipolar cycloaddition reaction, producing a library of fused heterocycles potentially leading to novel biologically active compounds or drug lead molecules (Hussain et al., 2014).

• Inhibitors of Protein Kinases

  Derivatives of diazepines, such as (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, have been explored for their potential as inhibitors against bacterial and human protein kinases. These compounds have shown activity against individual human serine/threonine and tyrosine kinases at low micromolar concentrations (Danilenko et al., 2008).

• Synthetic Route to Saturated Fused Aza Heterocycles

  The intramolecular Schmidt reaction of certain compounds has been used to synthesize saturated fused heterocyclic systems, including (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]-diazepine. This compound is considered a promising intermediate for the synthesis of N-substituted diazepines with a fused pyrrole ring (Moskalenko & Boev, 2014).

• Diazepine Ring Expansion

  The reaction of pyrrolo[1,2-a][1,4]benzodiazepines with activated alkynes can result in pyrrolo[1,2-a][1,6]benzodiazonines, indicating the potential for diazepine ring expansion in chemical synthesis (Voskressensky et al., 2013).

Biological and Medicinal Applications

• Antitumor Agents: Compounds derived from diazepines, including variants of (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, have been studied for their potential as antitumor agents. These studies involve the synthesis of various analogs and their evaluation against different cell lines (Farghaly et al., 2014).